Cas no 119914-60-2 (Grepafloxacin)

Conclusion: grepafloxacin (opc-17116) is an orally active fluoroquinolone antibiotic, which has potent activity against community-acquired respiratory pathogens including Streptococcus pneumoniae Conclusion: grepafloxacin has high tissue permeability and good pharmacodynamic properties

Grepafloxacin structure

Product Name:Grepafloxacin

CAS No:119914-60-2

Molecular Formula:C₁₉H₂₂N₃O₃F

Molecular Weight:359.39468

MDL:MFCD00865116

CID:63457

PubChem ID:72474

Grepafloxacin Properties

Names and Identifiers

- Grepafloxacin
- 1-Cyclopropyl-6-fluoro-7-(3-methyl-1-piperazinyl)-5-methyl-1,4-dihydro-4-oxoquinoline-3-carboxylic acid
- dl-Grepafloxacin
- 1-cyclopropyl-5-methyl-6-fluoro-7-(3-methylpiperazin-1-yl)-1,4-dihydro-4-oxoquinoline-3-carboxylic acid
- 1-cyclopropyl-6-fluoro-1,4-dihydro-5-methyl-7-(3-methyl-1-piperazinyl)-4-oxo-3-quinolinecarboxylic acid
- DA-73870
- 1-Cyclopropyl-6-fluoro-5-methyl-7-(3-methyl-piperazin-1-yl)-4-oxo-1,4,4a,8a-tetrahydro-quinoline-3-carboxylic acid (Grepafloxacin)
- DTXSID2048321
- SCHEMBL34155
- GTPL10818
- BDBM50117924
- DB00365
- 3-Quinolinecarboxylic acid, 1,4-dihydro-1-cyclopropyl-6-fluoro-5-methyl-7-(3-methyl-1-piperazinyl)-4-oxo-
- OPC 17116
- Raxar
- EN300-19766404
- 119914-60-2
- 1-cyclopropyl-6-fluoro-5-methyl-7-(3-methylpiperazin-1-yl)-4-oxo-quinoline-3-carboxylic acid
- GREPAFLOXACIN [VANDF]
- PC-17116
- 3-QUINOLINECARBOXYLIC ACID, 1-CYCLOPROPYL-6-FLUORO-1,4-DIHYDRO-5-METHYL-7-(3-METHYL-1-PIPERAZINYL)-4-OXO-, (+/-)-
- CCRIS 7284
- PC 17116
- Q414846
- NCGC00167527-01
- NS00002650
- 146863-02-7
- OPC17116
- 1-cyclopropyl-6-fluoro-7-(3-methyl-1-piperazinyl)-5-methyl-1,4-dihydro-4-oxoquinoline-3-carboxylic acid
- GREPAFLOXACIN [MI]
- AKOS016013941
- (+/-)-1-CYCLOPROPYL-6-FLUORO-1,4-DIHYDRO-5-METHYL-7-(3-METHYL-1-PIPERAZINYL)-4-OXO-3-QUINOLINECARBOXYLIC ACID
- 3-Quinolinecarboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-5-methyl-7-(3-methyl-1-piperazinyl)-4-oxo-
- Grepafloxacin [INN:BAN]
- 1-CYCLOPROPYL-6-FLUORO-5-METHYL-7-(3-METHYLPIPERAZIN-1-YL)-4-OXO-QUINO LINE-3-CARBOXYLIC ACID
- CHEMBL583
- 1-Cyclopropyl-6-fluoro-1,4-dihydro-5-methyl-7-(3-methyl-1-piperazinyl)-4-oxo-3-quinolinecarboxylic acid
- 1-cyclopropyl-6-fluoro-5-methyl-7-(3-methylpiperazin-1-yl)-4-oxo-quinoline-3-carboxylicacid
- UNII-L1M1U2HC31
- 1-Cyclopropyl-6-fluoro-5-methyl-7-(3-methyl-piperazin-1-yl)-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid
- 1-cyclopropyl-6-fluoro-5-methyl-7-(3-methylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
- HMS3713L05
- 1-Cyclopropyl-6-fluoro-7-(3-methyl-1-piperazinyl)5-methyl-1,4-dihydro-4-oxoquinoline-3-carboxylic acid
- SR-01000872592-1
- 1-cyclopropyl-6-fluoro-5-methyl-7-(3-methylpiperazin-1-yl)-4-oxoquinoline-3-carboxylic acid
- Grepafloxacin [INN]
- BCP23880
- L1M1U2HC31
- (+/-)-3-Quinolinecarboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-5-methyl-7-(3-methyl-1-piperazinyl)-4-oxo-
- dl-Grepafloxacin Hydrochloride
- HY-A0147
- CS-0017472
- GREPAFLOXACIN [WHO-DD]
- SR-01000872592
- CHEBI:5543
- RKL10071
- Tomefloxacin; dl-Grepafloxacin
- AIJTTZAVMXIJGM-UHFFFAOYSA-N
- (+-)-1-Cyclopropyl-6-fluoro-1,4-dihydro-5-methyl-7-(3-methyl-1-piperazinyl)-4-oxo-3-quinolinecarboxylic acid
- 1-Cyclopropyl-6-fluoro-7-(3-methyl-1-piperazinyl)-5-methyl-1,4-dihydro-4-oxoquinoline-3-carboxylic Acid Hydrochloride; Grepafloxacin Hydrochloride; Tomefloxacin Hydrochloride
- MDL： MFCD00865116
- InChIKey： AIJTTZAVMXIJGM-UHFFFAOYSA-N
- Inchi： 1S/C19H22FN3O3/c1-10-8-22(6-5-21-10)15-7-14-16(11(2)17(15)20)18(24)13(19(25)26)9-23(14)12-3-4-12/h7,9-10,12,21H,3-6,8H2,1-2H3,(H,25,26)
- SMILES： CC1CN(CCN1)C2=C(C(=C3C(=C2)N(C=C(C3=O)C(=O)O)C4CC4)C)F

Computed Properties

Exact Mass: 359.16500
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 3
Monoisotopic Mass: 359.16452
Heavy Atom Count: 26
Complexity: 636
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: _0.2
Topological Polar Surface Area: 72.9

Experimental Properties

LogP: 2.67400
PSA: 74.57000
Boiling Point: 610°Cat760mmHg
Melting Point: 189-192 ºC
Vapor Pressure: No data available
Flash Point: 322.7°C
Color/Form: No data avaiable
Density: 1.366

Grepafloxacin Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AA65133-5mg	Grepafloxacin	119914-60-2	95%	5mg	$243.00
Aaron	AR001F3T-5mg	3-Quinolinecarboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-5-methyl-7-(3-methyl-1-piperazinyl)-4-oxo-	119914-60-2	95%	5mg	$234.00	2025-02-13
ChemScence	CS-0017472-1mg	Grepafloxacin	119914-60-2		1mg	$540.0	2022-04-28
Enamine	EN300-19766404-0.05g		119914-60-2		0.05g	$2755.0	2023-09-16
eNovation Chemicals LLC	D553246-10mg	Grepafloxacin	119914-60-2	97%	10mg	$770	2022-10-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	G834658-10mg	Grepafloxacin	119914-60-2	99%	10mg	￥2,419.00	2022-01-10
SHENG KE LU SI SHENG WU JI SHU	sc-490333-10 mg	dl-Grepafloxacin HCl,	119914-60-2		10mg	￥3,234.00	2023-07-11